Cas no 2137418-12-1 (Propanamide, 2-chloro-N-(3R)-3-piperidinyl-)

• Product Name: Propanamide, 2-chloro-N-(3R)-3-piperidinyl-
• CAS No: 2137418-12-1
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• CID: 5262788
• Update Time: 2025-10-31

Propanamide, 2-chloro-N-(3R)-3-piperidinyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-chloro-N-(3R)-3-piperidinyl-

• Inchi： 1S/C8H15ClN2O/c1-6(9)8(12)11-7-3-2-4-10-5-7/h6-7,10H,2-5H2,1H3,(H,11,12)/t6?,7-/m1/s1
• InChI Key： SOQVRSCRBCLOAM-COBSHVIPSA-N
• SMILES： C(N[C@@H]1CCCNC1)(=O)C(Cl)C

Additional information on Propanamide, 2-chloro-N-(3R)-3-piperidinyl-

Propanamide, 2-chloro-N-(3R)-3-piperidinyl- (CAS No. 2137418-12-1): A Comprehensive Overview

Propanamide, 2-chloro-N-(3R)-3-piperidinyl- (CAS No. 2137418-12-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (3R)-N-(3-piperidinyl)-2-chloropropanamide, is characterized by its unique structural features and potential therapeutic applications. This article aims to provide a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

Propanamide, 2-chloro-N-(3R)-3-piperidinyl- is a chiral amide with the molecular formula C₉H₁₄ClNO. The compound features a chlorinated propanamide moiety attached to a (3R)-piperidine ring. The presence of the chiral center at the piperidine ring imparts enantiomeric specificity to the molecule, which can significantly influence its biological activity and pharmacological properties. The molecular weight of (3R)-N-(3-piperidinyl)-2-chloropropanamide is approximately 189.67 g/mol.

The compound exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). However, its solubility in water is limited, which can be a consideration in formulation development for pharmaceutical applications. The physical properties of Propanamide, 2-chloro-N-(3R)-3-piperidinyl-, including its melting point and boiling point, have been reported in various scientific studies but may vary slightly depending on the purity and crystalline form of the compound.

Synthesis Methods

The synthesis of (3R)-N-(3-piperidinyl)-2-chloropropanamide has been described in several research articles and patents. One common approach involves the reaction of (R)-3-aminopiperidine with 2-chloropropionyl chloride in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via an amide bond formation between the amino group of (R)-3-aminopiperidine and the carboxylic acid chloride of 2-chloropropionyl chloride.

An alternative synthetic route involves the coupling of (R)-3-aminopiperidine with 2-chloropropionic acid using coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC·HCl). This method can be advantageous in terms of yield and purity, especially when performed under controlled conditions.

Biological Activities and Therapeutic Potential

(3R)-N-(3-piperidinyl)-2-chloropropanamide has been investigated for its potential therapeutic applications due to its unique chemical structure and biological activities. One of the key areas of interest is its interaction with neurotransmitter systems, particularly those involving dopamine and serotonin. Studies have shown that this compound can modulate dopaminergic and serotonergic signaling pathways, which are implicated in various neurological disorders such as Parkinson's disease, depression, and schizophrenia.

In vitro assays have demonstrated that (3R)-N-(3-piperidinyl)-2-chloropropanamide exhibits selective binding to dopamine D₂ receptors with high affinity. This property makes it a promising candidate for developing novel antipsychotic drugs that target D₂ receptor-mediated pathways without causing significant side effects associated with traditional antipsychotics.

Clinical trials are currently underway to evaluate the safety and efficacy of (3R)-N-(3-piperidinyl)-2-chloropropanamide in treating various neurological conditions. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profiles. However, further research is needed to fully understand the long-term effects and potential therapeutic benefits of this compound.

Recent Research Advancements

The field of medicinal chemistry continues to evolve rapidly, and recent advancements have shed new light on the potential applications of (3R)-N-(3-piperidinyl)-2-chloropropanamide. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent neuroprotective effects in cellular models of Parkinson's disease. The researchers found that treatment with (3R)-N-(3-piperidinyl)-2-chloropropanamide significantly reduced oxidative stress and prevented neuronal cell death induced by toxic stimuli.

Another notable study published in the European Journal of Pharmacology explored the anti-inflammatory properties of (3R)-N-(3-piperidinyl)-2-chloropropanamide. The results indicated that this compound can effectively inhibit pro-inflammatory cytokine production in macrophages activated by lipopolysaccharide (LPS). These findings suggest that (3R)-N-(3-piperidinyl)-2-chloropropanamide may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Conclusion

In conclusion, (3R)-N-(3-piperidinyl)-2-chloropropanamide (CAS No. 2137418-12-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various neurological and inflammatory disorders.